Histamine Receptor
  • 4-Methylhistamine hydrochloride
    4-Methylhistamine hydrochloride
    • Cat. No.:
    • B139109
    • CAS No.:
    • 36376-47-3
    • Molecular Formula:
    • C6H12ClN3
    • Molecular Weight:
    • 161.63 g/mol
    Description
    4-Methylhistamine is a histamine H4 receptor agonist (Ki = 50 nM). It is >100-fold selective for H4 over other histamine receptors. 4-Methylhistamine inhibits CRE-β-galactosidase activity induced by forskolin wi...
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  • Betazole
    Betazole
    • Cat. No.:
    • B1666917
    • CAS No.:
    • 105-20-4
    • Molecular Formula:
    • C5H9N3
    • Molecular Weight:
    • 111.15 g/mol
    Description
    Betazole is pyrazole in which a hydrogen adjacent to one of the nitrogen atoms is substituted by a 2-aminoethyl group. It is a histamine H2-receptor agonist used clinically to test gastric secretory function. It...
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  • JNJ-5207852
    JNJ-5207852
    • Cat. No.:
    • B1673071
    • CAS No.:
    • 98473-34-2
    • Molecular Formula:
    • C20H32N2O
    • Molecular Weight:
    • 316.5 g/mol
    Description
    JNJ-5207852 is a potent and selective H3 antagonist with high affinity at the rat (pKi=8.9) and human (pKi=9.24) H3 receptor. JNJ-5207852 is selective for the H3 receptor, with negligible binding to other recept...
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  • JNJ-7777120
    JNJ-7777120
    • Cat. No.:
    • B1673073
    • CAS No.:
    • 459168-41-3
    • Molecular Formula:
    • C14H16ClN3O
    • Molecular Weight:
    • 277.75 g/mol
    Description
    an H4 receptor antagonist;  structure in first source
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  • Levomepromazine maleate
    Levomepromazine maleate
    • Cat. No.:
    • B1675117
    • CAS No.:
    • 7104-38-3
    • Molecular Formula:
    • C23H28N2O5S
    • Molecular Weight:
    • 444.5 g/mol
    Description
    Methotrimeprazine is only found in individuals that have used or taken this drug. It is a phenothiazine with pharmacological activity similar to that of both chlorpromazine and promethazine. It has the histamine...
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  • Terfenadine
    Terfenadine
    • Cat. No.:
    • B1681261
    • CAS No.:
    • 50679-08-8
    • Molecular Formula:
    • C32H41NO2
    • Molecular Weight:
    • 471.7 g/mol
    Description

    Terfenadine is a first-generation antihistamine that was initially developed for the treatment of allergy symptoms. It acts by blocking the histamine H1 receptors and is considered to be a selective and ...

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  • Proxibarbal
    Proxibarbal
    • Cat. No.:
    • B10784609
    • CAS No.:
    • 42013-23-0
    • Molecular Formula:
    • C10H14N2O4
    • Molecular Weight:
    • 226.23 g/mol
    Description
    Proxibarbal is a member of barbiturates.
    Proxibarbal is a derivative of barbiturates, which has been used to treat migraines. Proxibarbal was approved in France but was withdrawn from the market due to the ri...
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  • NP10679
    NP10679
    • Cat. No.:
    • B10860393
    • CAS No.:
    • 2914889-88-4
    • Molecular Formula:
    • C23H26F3N3O3
    • Molecular Weight:
    • 449.5 g/mol
    Description
    NP10679 is a useful research compound. Its molecular formula is C23H26F3N3O3 and its molecular weight is 449.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality NP10679 suitable for many resea...
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  • HY-078020
    HY-078020
    • Cat. No.:
    • B12371812
    • CAS No.:
    • Molecular Formula:
    • C32H35ClN2O2
    • Molecular Weight:
    • 515.1 g/mol
    Description
    HY-078020 is a useful research compound. Its molecular formula is C32H35ClN2O2 and its molecular weight is 515.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality HY-078020 suitable for many r...
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  • GT-2016
    GT-2016
    • Cat. No.:
    • B15611745
    • CAS No.:
    • Molecular Formula:
    • C19H31N3O
    • Molecular Weight:
    • 317.5 g/mol
    Description
    GT-2016 is a useful research compound. Its molecular formula is C19H31N3O and its molecular weight is 317.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GT-2016 suitable for many research...
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